Pentanoic acid, 5-(4-formyl-3,5-dimethoxyphenoxy)-, ethyl ester

• CAS No.: 115109-57-4
• Molecular Formula: C16H22O6
• Molecular Weight: 310.34 g/mol
• IUPAC Name: ethyl 5-(4-formyl-3,5-dimethoxyphenoxy)pentanoate
• InChI: InChI=1S/C16H22O6/c1-4-21-16(18)7-5-6-8-22-12-9-14(19-2)13(11-17)15(10-12)20-3/h9-11H,4-8H2,1-3H3
• InChI Key: UFGPXHZYSGZCPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCOC1=CC(=C(C(=C1)OC)C=O)OC

Description

Pentanoic acid, 5-(4-formyl-3,5-dimethoxyphenoxy)-, ethyl ester is a useful research compound. Its molecular formula is C16H22O6 and its molecular weight is 310.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 4-formyl-3,5-dimethoxyphenol (22.6 g, 124 mmol) and potassium tert-butoxide (15.3 g, 136 mmol) in dimethylformamide (125 mL) was added ethyl 5-bromovalerate (28.5 g, 136 mmol) in dimethylformamide (125 mL) over a period of 20 min. The mixture was heated at 110° C. for 6 h and concentrated in vacuo. To the obtained product was added ethyl acetate (400 mL) and the mixture was filtered. The filtrate was washed with water (100 mL), 1 N sodium hydroxide (2×50 mL), and brine (3×100 mL), dried (magnesium sulfate), and concentrated in vacuo to 37 g of ethyl 5-(4-formyl-3,5-dimethoxyphenoxy)valerate.

Synthesis routes and methods II

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